Cas no 89423-26-7 (Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1))

Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1) structure
89423-26-7 structure
Product Name:Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1)
CAS No:89423-26-7
MF:C14H22INO3
MW:379.233856678009
CID:601422
PubChem ID:71324128
Update Time:2025-04-19

Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (4-iodophenoxy)-, compd. with N,N-diethylethanamine(1:1)
    • N,N-diethylethanamine,2-(4-iodophenoxy)acetic acid
    • (4-Iodophenoxy)acetic acid--N,N-diethylethanamine (1/1)
    • 89423-26-7
    • DTXSID10753636
    • Inchi: 1S/C8H7IO3.C6H15N/c9-6-1-3-7(4-2-6)12-5-8(10)11;1-4-7(5-2)6-3/h1-4H,5H2,(H,10,11);4-6H2,1-3H3
    • InChI Key: QKFVVOFELNKXLE-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)OCC(=O)O.N(CC)(CC)CC

Computed Properties

  • Exact Mass: 379.06444g/mol
  • Monoisotopic Mass: 379.06444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 178
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8Ų

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